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Compound of Interest

Compound Name:
tert-Butyl (tetrahydro-2-oxo-3-

furanyl)carbamate

CAS No.: 132957-40-5

Cat. No.: B166670

Get Quote

tert-Butyl (2-oxotetrahydrofuran-3-yl)carbamate[1]
Part 1: Executive Summary & Core Identity
CAS 132957-40-5, chemically known as tert-butyl (2-oxotetrahydrofuran-3-yl)carbamate (or N-

Boc-homoserine lactone), is a protected amino lactone derivative widely utilized in organic

synthesis and medicinal chemistry.[1] It serves as a critical chiral building block for the

synthesis of non-natural amino acids and is a structural analog of N-acyl homoserine lactones

(AHLs), the signaling molecules used by Gram-negative bacteria for quorum sensing.

This guide provides a comprehensive technical analysis of its physicochemical properties,

stability profiles, and synthetic utility, designed for researchers in drug discovery and chemical

biology.

1.1 Chemical Identity Table
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Property Detail

CAS Number 132957-40-5

IUPAC Name
tert-butyl N-(2-oxotetrahydrofuran-3-

yl)carbamate

Common Synonyms
Boc-homoserine lactone; Boc-HSL; (S)-Boc-2-

aminobutyrolactone (stereoisomer specific)

Molecular Formula

C

H

NO

Molecular Weight 201.22 g/mol

SMILES CC(C)(C)OC(=O)NC1CCOC1=O

InChI Key IMWMFJMYEKHYKG-UHFFFAOYSA-N

Stereochemistry

CAS 132957-40-5 is often used generically;

however, the (S)-enantiomer (derived from L-

homoserine) is the predominant form in

bioactive synthesis.[1][2]

Part 2: Physical Properties
The physical characteristics of CAS 132957-40-5 are defined by the interaction between the

lipophilic tert-butyloxycarbonyl (Boc) group and the polar lactone ring.

2.1 Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_tetrahydro-2-oxo-3-furanyl_carbamate
https://pmc.ncbi.nlm.nih.gov/articles/PMC11209932/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Note

Appearance
White to off-white crystalline

solid

Hygroscopic upon prolonged

storage.

Melting Point 116 – 119 °C
Sharp melting range indicates

high crystallinity.

Boiling Point ~350 °C (Predicted)
Decomposes before boiling at

atmospheric pressure.

Solubility (Organic)
Soluble in DCM, EtOAc,

MeOH, DMSO

High solubility due to Boc

group.

Solubility (Aqueous) Sparingly soluble
Lactone hydrolysis may occur

in basic aqueous media.

Density ~1.18 g/cm³ Predicted value.

LogP 0.85

Indicates moderate

lipophilicity; membrane

permeable.

2.2 Stability Profile
Thermal Stability: Stable up to its melting point. Thermal decomposition (loss of isobutylene)

occurs at temperatures >150 °C.

Hydrolytic Stability:

Acidic pH: The lactone ring is relatively stable, but the Boc group is acid-labile (cleaved by

TFA/HCl).

Basic pH: The lactone ring is highly susceptible to hydrolysis (saponification), opening to

form the corresponding hydroxy-acid (N-Boc-homoserine). Avoid storage in basic buffers.

Part 3: Chemical Properties & Reactivity
The chemical behavior of CAS 132957-40-5 is governed by two reactive centers: the

carbamate nitrogen (protected amine) and the lactone carbonyl.
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3.1 Reactivity Matrix[1]
N-Deprotection: Treatment with Trifluoroacetic acid (TFA) or HCl in dioxane removes the Boc

group, yielding the homoserine lactone salt (e.g., CAS 2185-03-7).

Ring Opening (Nucleophilic Attack): The lactone carbonyl is susceptible to nucleophilic attack

by amines or hydroxide.

Reaction with Amines: Opens the ring to form N-Boc-homoserine amides.

Reaction with Hydroxide: Opens the ring to form N-Boc-homoserine.

Alpha-Alkylation: The proton at the C3 position (alpha to the carbonyl and nitrogen) is acidic.

It can be deprotonated (using LDA or LiHMDS) to introduce substituents at the alpha-

position, though this risks racemization.

3.2 Degradation Pathway Visualization
The following diagram illustrates the primary degradation (hydrolysis) and deprotection

pathways.

Boc-Homoserine Lactone
(CAS 132957-40-5)

Homoserine Lactone Salt
(Deprotection Product)

 TFA or HCl
(Acidic cleavage)

N-Boc-Homoserine
(Hydrolysis Product)

 NaOH/H2O
(Basic hydrolysis)

Click to download full resolution via product page

Caption: Chemical fate of CAS 132957-40-5 under acidic (deprotection) and basic (hydrolysis)

conditions.[3][4]

Part 4: Analytical Characterization
Accurate identification requires specific spectroscopic fingerprints. The following data is based

on the (S)-enantiomer but applies to the racemate as well.

4.1 Nuclear Magnetic Resonance (NMR)
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H NMR (400 MHz, CDCl

):

5.05 (br s, 1H, NH): Broad singlet, exchangeable.

4.44 (td, J = 9.0, 1.2 Hz, 1H, H-3): Alpha-proton, diagnostic for stereochemistry integrity.

4.25 (ddd, J = 11.4, 9.3, 5.8 Hz, 1H, H-5a): Gamma-proton (ether linkage).

4.15 – 4.30 (m, 1H, H-5b): Overlaps with H-5a.

2.75 (m, 1H, H-4a): Beta-proton.

2.18 (m, 1H, H-4b): Beta-proton.

1.46 (s, 9H, Boc): Characteristic singlet for the tert-butyl group.

C NMR (100 MHz, CDCl

):

Carbonyls: ~175 ppm (Lactone C=O), ~155 ppm (Carbamate C=O).

C-O: ~80 ppm (Boc quaternary C), ~65 ppm (C-5).

C-N: ~50 ppm (C-3).

Aliphatic: ~30 ppm (C-4), ~28 ppm (Boc methyls).

4.2 Mass Spectrometry (MS)
ESI-MS (+):m/z 224.1 [M+Na]

, 146.1 [M - tBu + H]

.

Interpretation: The parent ion is often observed as the sodium adduct. The loss of the tert-

butyl group is a common fragmentation pathway.

Part 5: Experimental Protocols
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5.1 Synthesis of N-Boc-L-Homoserine Lactone
This protocol describes the protection of L-homoserine lactone hydrobromide/hydrochloride to

yield CAS 132957-40-5.

Reagents:

L-Homoserine lactone hydrobromide (CAS 15295-77-9)

Di-tert-butyl dicarbonate (Boc

O)

Triethylamine (Et

N) or Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Procedure:

Preparation: Suspend L-homoserine lactone hydrobromide (1.0 equiv) in dry DCM (0.2 M

concentration) under an inert atmosphere (N

).

Neutralization: Cool to 0 °C. Add Et

N (2.2 equiv) dropwise. The suspension will clear as the free base is liberated.

Protection: Add Boc

O (1.1 equiv) dissolved in a minimal amount of DCM dropwise over 15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor

by TLC (stain with Ninhydrin or KMnO

).

Work-up:
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Wash the organic layer with 1M HCl (to remove excess amine), saturated NaHCO

, and brine.

Dry over anhydrous Na

SO

and concentrate in vacuo.

Purification: Recrystallize from EtOAc/Hexanes or purify via silica gel chromatography

(Eluent: 30-50% EtOAc in Hexanes) to yield the white solid.

5.2 Synthesis Workflow Diagram

L-Homoserine Lactone HBr
(Starting Material)

Neutralization
(Et3N / DCM, 0°C)

Boc Protection
(Boc2O, RT, 12h)

Extraction & Washing
(HCl, NaHCO3)

N-Boc-Homoserine Lactone
(CAS 132957-40-5)

Click to download full resolution via product page

Caption: Step-by-step synthetic route for the production of CAS 132957-40-5 from homoserine

lactone salts.
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Part 6: Safety & Handling (GHS)
Signal Word:Warning

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Precautionary Measures:

P261: Avoid breathing dust/fume.

P280: Wear protective gloves/eye protection.

Storage: Store at -20 °C for long-term stability. Keep desiccated to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_tetrahydro-2-oxo-3-furanyl_carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_tetrahydro-2-oxo-3-furanyl_carbamate
https://pmc.ncbi.nlm.nih.gov/articles/PMC11209932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11209932/
https://ijcr.info/index.php/journal/article/view/169/102
https://pubs.acs.org/doi/10.1021/acscentsci.3c00389
https://www.benchchem.com/product/b166670/docs#technical-guide-physical-and-chemical-properties-of-cas-132957-40-5
https://www.benchchem.com/product/b166670/docs#technical-guide-physical-and-chemical-properties-of-cas-132957-40-5
https://www.benchchem.com/product/b166670/docs#technical-guide-physical-and-chemical-properties-of-cas-132957-40-5
https://www.benchchem.com/product/b166670/docs#technical-guide-physical-and-chemical-properties-of-cas-132957-40-5
https://www.benchchem.com/product/b166670?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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